Cas no 16105-44-5 (2-Benzoxazoleacetic acid, ethyl ester)

• Product Name: 2-Benzoxazoleacetic acid, ethyl ester
• CAS No: 16105-44-5
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• MDL: MFCD00449456
• CID: 1340419
• PubChem ID: 4004290
• Update Time: 2025-04-25

2-Benzoxazoleacetic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Benzoxazoleacetic acid, ethyl ester
• ethyl 2-(1,3-benzoxazol-2-yl)acetate
• Ethyl 2-(benzo[d]oxazol-2-yl)acetate
• ChemDiv3_005643
• ethyl 2-benzoxa-zolylacetate
• MLS000727581
• ethyl 2-benzoxazol-2-ylacetate
• PEUNWNPBUTVGSI-UHFFFAOYSA-N
• HMS2667B05
• HMS1489A11
• ethyl 1,3-benzoxazol-2-ylacetate
• Benzoxazole-2-acetic acid ethyl ester
• IDI1_023553
• SMR000306278
• SCHEMBL4743238
• Ethyl2-(benzo[d]oxazol-2-yl)acetate
• CCG-116119
• SY285744
• AMY39273
• CS-0043180
• ethyl benzoxazol-2-ylacetate
• DS-20147
• MFCD00449456
• Ethyl 2-Benzoxazoleacetate
• AKOS001693449
• DB-141958
• 16105-44-5
• CHEMBL1404318
• DTXSID30398487
• C73061

• MDL： MFCD00449456
• Inchi： 1S/C11H11NO3/c1-2-14-11(13)7-10-12-8-5-3-4-6-9(8)15-10/h3-6H,2,7H2,1H3
• InChI Key： PEUNWNPBUTVGSI-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1CC(=O)OCC

Computed Properties

• Exact Mass: 205.07393
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• XLogP3: 2

Experimental Properties

• PSA: 52.33

Additional information on 2-Benzoxazoleacetic acid, ethyl ester

2-Benzoxazoleacetic Acid, Ethyl Ester: A Comprehensive Overview

The compound with CAS No. 16105-44-5, commonly referred to as 2-Benzoxazoleacetic Acid, Ethyl Ester, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a benzoxazole ring with an acetic acid moiety and an ethyl ester group. The benzoxazole ring, a heterocyclic aromatic compound, contributes to the molecule's stability and reactivity, making it a valuable component in various chemical and pharmaceutical applications.

2-Benzoxazoleacetic Acid, Ethyl Ester has been extensively studied for its potential in drug discovery and development. Recent research has highlighted its role as a precursor in the synthesis of bioactive compounds. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties. These findings underscore its potential in the development of novel therapeutic agents targeting chronic inflammatory diseases and oxidative stress-related conditions.

The synthesis of 2-Benzoxazoleacetic Acid, Ethyl Ester involves a multi-step process that typically begins with the preparation of the benzoxazole ring. This is followed by the introduction of the acetic acid group and subsequent esterification with ethanol. The reaction conditions are carefully optimized to ensure high yield and purity of the final product. Researchers have also explored alternative synthetic routes, including microwave-assisted synthesis and catalytic methods, to enhance efficiency and reduce environmental impact.

In terms of applications, 2-Benzoxazoleacetic Acid, Ethyl Ester has found utility in several areas. In the pharmaceutical industry, it serves as an intermediate in the synthesis of complex molecules with bioactive properties. Additionally, it has been employed in materials science for the development of advanced polymers and coatings due to its unique chemical properties. Recent advancements have also seen its use in nanotechnology applications, where it plays a role in the synthesis of nanoparticles with tailored functionalities.

From a structural perspective, 2-Benzoxazoleacetic Acid, Ethyl Ester exhibits a fascinating interplay between aromaticity and functional groups. The benzoxazole ring provides aromatic stability, while the ethyl ester group introduces versatility in reactivity. This combination makes it an ideal candidate for exploring various chemical transformations. For example, recent studies have demonstrated its ability to undergo nucleophilic substitution reactions under mild conditions, opening new avenues for its application in organic synthesis.

The pharmacological profile of 2-Benzoxazoleacetic Acid, Ethyl Ester has also garnered significant attention. Preclinical studies have revealed its potential as an anti-cancer agent by targeting specific signaling pathways involved in tumor progression. Furthermore, its ability to modulate enzyme activity makes it a promising lead compound for developing enzyme inhibitors. These findings highlight its role as a versatile building block in drug discovery efforts.

In conclusion, 2-Benzoxazoleacetic Acid, Ethyl Ester (CAS No. 16105-44-5) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, pharmaceutical research, and materials science. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.